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Compound of Interest

Compound Name: Pigment red 5

Cat. No.: B1583872 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Pigment Red 5 (CAS No. 6410-41-9), a widely used synthetic organic pigment. Understanding

the solubility of this pigment is critical for its application in various formulations, including inks,

coatings, plastics, and potentially, for assessing its behavior in biological systems relevant to

drug development.

Physicochemical Properties of Pigment Red 5
Pigment Red 5, chemically known as N-(5-chloro-2,4-dimethoxyphenyl)-4-[[5-

(diethylsulfamoyl)-2-methoxyphenyl]diazenyl]-3-hydroxynaphthalene-2-carboxamide, is an azo

pigment characterized by its bright red color. Its molecular structure significantly influences its

physical and chemical properties, including its solubility.
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Property Value Reference

Chemical Formula C30H31ClN4O7S [1][2]

Molecular Weight 627.11 g/mol [1][2]

Appearance Orange-red powder [1][3]

Melting Point 306 °C [1][3]

Density 1.34 g/cm³ [1][3]

pKa 10.12 ± 0.70 (Predicted) [1][3]

LogP (Octanol-Water Partition

Coefficient)
1.22 at 23°C [1][4]

Quantitative Solubility Data
Precise, comparative quantitative solubility data for Pigment Red 5 in a wide range of organic

solvents is not extensively available in public literature. The pigment is generally characterized

by its low solubility. The available data is summarized below.

Solvent Temperature Solubility Reference

Water 23 °C 7.8 µg/L [1][3][4][5]

Organic Solvents

(General)
20 °C 130 µg/L [1][3][4][5]

Qualitative Solubility and Solvent Fastness
Qualitative assessments provide further insight into the behavior of Pigment Red 5 in different

organic solvents. It is generally described as being soluble in ethanol and slightly soluble in

acetone.[1][3][5]

Solvent fastness, a measure of a pigment's resistance to "bleeding" or migrating when in

contact with a solvent, is another important related property. While not a direct measure of

solubility, it indicates the pigment's stability in a given solvent system.
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Solvent/Reagent Fastness Rating (1-5 scale, 5=excellent)

Water 5

5% HCl 5

5% NaOH 5

Ethyl Alcohol 4

Ethyl Acetate 4

Xylene 3-4

MEK (Methyl Ethyl Ketone) 3

Mineral Spirit 3-4

Note: This data is based on a typical supplier's technical datasheet and may vary between

different commercial grades of the pigment.

Experimental Protocols for Solubility Determination
The following outlines a generalized methodology for determining the solubility of a pigment

like Pigment Red 5 in an organic solvent, based on established principles and references to

standard testing methods.

Principle
The solubility is determined by preparing a saturated solution of the pigment in a specific

solvent at a controlled temperature. The concentration of the dissolved pigment is then

measured, typically by gravimetric or spectrophotometric methods.

Materials and Equipment
Pigment Red 5 sample

Selected organic solvents (e.g., ethanol, acetone, toluene, ethyl acetate)

Analytical balance
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Constant temperature bath or shaker

Centrifuge

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

UV-Vis Spectrophotometer (for spectrophotometric method)

Evaporating dish and oven (for gravimetric method)

Generalized Procedure
Preparation of Saturated Solution:

Add an excess amount of Pigment Red 5 to a known volume of the chosen organic

solvent in a sealed container.

Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Separation of Undissolved Pigment:

Centrifuge the suspension at high speed to pellet the undissolved pigment particles.

Carefully decant the supernatant.

Filter the supernatant through a fine-pore membrane filter (e.g., 0.22 µm) to remove any

remaining suspended particles.

Quantification of Dissolved Pigment:

Gravimetric Method:

Accurately transfer a known volume of the clear, saturated filtrate to a pre-weighed

evaporating dish.

Evaporate the solvent under a gentle stream of nitrogen or in a fume hood.
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Dry the residue in an oven at a suitable temperature until a constant weight is achieved.

The weight of the residue corresponds to the amount of dissolved pigment. Calculate

the solubility in g/L or other desired units.

Spectrophotometric Method:

Prepare a series of standard solutions of Pigment Red 5 of known concentrations in the

same solvent.

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) to generate a calibration curve.

Dilute the saturated filtrate with a known volume of the solvent to bring its absorbance

within the range of the calibration curve.

Measure the absorbance of the diluted filtrate and determine its concentration from the

calibration curve.

Calculate the original solubility, accounting for the dilution factor.

Diagrams
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1. Preparation of Saturated Solution

2. Separation

3. Quantification

GravimetricSpectrophotometric

4. Result

Add excess Pigment Red 5 to solvent

Agitate at constant temperature (24-48h)

Centrifuge the mixture

Equilibrated Mixture

Filter the supernatant

Choose Method

Saturated Filtrate

Evaporate solvent from known volume

Gravimetric

Prepare calibration curve

Spectrophotometric

Weigh the residue

Solubility Data (g/L)

Measure absorbance of filtrate

Calculate concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. chembk.com [chembk.com]

2. union-pigment.com [union-pigment.com]

3. Pigment Red 5 | 6410-41-9 [chemicalbook.com]

4. Buy Pigment red 5 | 6410-41-9 [smolecule.com]

5. Pigment Red 5 CAS#: 6410-41-9 [m.chemicalbook.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of Pigment Red 5 in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583872#solubility-of-pigment-red-5-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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